Cas no 1345839-70-4 (2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one)

• Product Name: 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one
• CAS No: 1345839-70-4
• MF: C₁₁H₈ClIN₂O
• MW: 346.5515
• CID: 4765249
• Update Time: 2025-10-31

2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-BENZYL-5-CHLORO-4-IODOPYRIDAZIN-3(2H)-ONE
• 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one

• Inchi： 1S/C11H8ClIN2O/c12-9-6-14-15(11(16)10(9)13)7-8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： JKLUMGDLTDYTHO-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])=NN(C1=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7

Additional information on 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one

Introduction to 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one (CAS No. 1345839-70-4)

2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one, with the CAS number 1345839-70-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique substitution pattern of this molecule, featuring a benzyl group, a chlorine atom, and an iodine atom, imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one typically involves multi-step reactions, including the formation of the pyridazine core and subsequent functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. The iodine substituent, in particular, is a key feature that allows for further derivatization and functionalization, enhancing its potential as a lead compound in drug discovery.

In terms of its biological activity, 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of kinases, which are crucial enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. Studies have demonstrated that 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one exhibits selective inhibition of specific kinases, suggesting its potential as a therapeutic agent.

Beyond kinase inhibition, 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in animal models. These findings highlight its potential as a novel anti-inflammatory agent.

The iodine substituent in 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one also makes it an attractive candidate for radiolabeling studies. Radiolabeled compounds are widely used in medical imaging to visualize and quantify the distribution of drugs in the body. The iodine atom can be replaced with radioisotopes such as iodine-123 or iodine-131, allowing for non-invasive monitoring of the compound's pharmacokinetics and biodistribution. This application is particularly useful in optimizing drug delivery and assessing treatment efficacy.

In addition to its therapeutic potential, 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one has been explored for its use in chemical biology research. Chemical biology involves the use of small molecules to probe biological systems and understand cellular processes at the molecular level. The ability to modulate specific targets with high selectivity makes this compound a valuable tool for studying signal transduction pathways and identifying new therapeutic targets.

The safety profile of 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one is another important aspect of its evaluation. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully characterize its safety profile and ensure its suitability for clinical use.

In conclusion, 2-Benzyl-5-chloro-4-iodopyridazin-3(2H)-one (CAS No. 1345839-70-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for drug discovery and development. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic applications.